3-(2-chlorophenyl)-5-methyl-N-(3-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 3-(2-chlorophenyl)-5-methyl-N-(3-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C20H17ClN4/c1-13-6-5-7-15(10-13)24-19-11-14(2)23-20-17(12-22-25(19)20)16-8-3-4-9-18(16)21/h3-12,24H,1-2H3
• InChI Key: GCHIOHIDFIFGOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC2=CC(=NC3=C(C=NN23)C4=CC=CC=C4Cl)C
• Molecular Formula: C20H17ClN4
• Molecular Weight: 348.8 g/mol

Description

This compound is a derivative of pyrazolo[1,5-a]pyrimidine. Pyrazolo[1,5-a]pyrimidines are a class of compounds that have been found to have significant biological activity, including cytotoxic activities against various cancer cell lines.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. The synthetic route often involves the use of a starting material, which undergoes a series of reactions including substitution, reduction, and acylation. The exact synthesis process for this specific compound is not available in the retrieved papers.

Scientific Research Applications

Glycogen Synthase Kinase-3 (GSK-3) Inhibition

• Application : The pyrazolo[1,5-a]pyrimidine scaffold has been explored as a potential GSK-3 inhibitor. .

Xanthine Oxidase (XO) Inhibition

• Application : Pyrazolo[1,5-a]pyrimidines have been investigated as XO inhibitors. .

Adenosine Receptor Antagonism

• Application : The pyrazolo[1,5-a]pyrimidine scaffold has been studied as an adenosine receptor antagonist. .

Antiproliferative Activity

• Application : While specific studies on this compound’s antiproliferative activity are scarce, its unique structure warrants investigation. .

Anti-Inflammatory Properties

• Application : Given the compound’s structural features, it might exhibit anti-inflammatory effects. .

Neuroprotective Potential

• Application : Although direct evidence is lacking, the pyrazolo[1,5-a]pyrimidine scaffold’s pharmacological activities suggest possible neuroprotective effects. .

Mechanism of Action

This compound and its derivatives have been found to inhibit CDK2, a cyclin-dependent kinase that is a key component for cell proliferation. This makes it a potential target for cancer treatment.

Future Directions

The future directions for this compound could involve further investigations into its potential as a cancer treatment. This could include more detailed studies of its mechanism of action, as well as testing its efficacy against a wider range of cancer cell lines.